Cas no 1788100-90-2 (Ethanone, 2,2,2-trifluoro-1-(4-methylphenyl)-, oxime, (1E)-)
1788100-90-2 structure
Product Name:Ethanone, 2,2,2-trifluoro-1-(4-methylphenyl)-, oxime, (1E)-
CAS No:1788100-90-2
MF:C9H8F3NO
MW:203.1611328125
CID:6625659
PubChem ID:13063198
Update Time:2024-01-11
Ethanone, 2,2,2-trifluoro-1-(4-methylphenyl)-, oxime, (1E)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2,2,2-trifluoro-1-(4-methylphenyl)-, oxime, (1E)-
- HWQOIGLJELXUJT-MDWZMJQESA-N
- 75703-25-2
- AKOS015965849
- (NE)-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethylidene]hydroxylamine
- 1788100-90-2
- 2,2,2-Trifluoro-1-(p-tolyl)ethanone oxime
- 2,2,2-TRIFLUORO-1-P-TOLYL-ETHANONEOXIME
- (E)-2,2,2-Trifluoro-1-(p-tolyl)ethan-1-one oxime
- 2,2,2-TRIFLUORO-1-(4-METHYLPHENYL)ETHANONE OXIME
- 2,2,2-Trifluoro-4'-methylacetophenone Oxime
- MFCD09031829
-
- MDL: MFCD09031829
- Inchi: 1S/C9H8F3NO/c1-6-2-4-7(5-3-6)8(13-14)9(10,11)12/h2-5,14H,1H3/b13-8+
- InChI Key: HWQOIGLJELXUJT-MDWZMJQESA-N
- SMILES: C(=N/O)(/C1=CC=C(C)C=C1)\C(F)(F)F
Computed Properties
- Exact Mass: 203.05579836g/mol
- Monoisotopic Mass: 203.05579836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 32.6Ų
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 213.3±40.0 °C(Predicted)
- pka: 9.48±0.11(Predicted)
Ethanone, 2,2,2-trifluoro-1-(4-methylphenyl)-, oxime, (1E)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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